N-(6-methylbenzo[d]thiazol-2-yl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C20H19N5O3S2/c1-10-5-6-12-13(7-10)30-19(22-12)23-14(26)9-29-16-11(2)8-21-17-15(16)18(27)25(4)20(28)24(17)3/h5-8H,9H2,1-4H3,(H,22,23,26)
• InChI Key: QYTZCDDIFOEGFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=C4C(=NC=C3C)N(C(=O)N(C4=O)C)C
• Molecular Formula: C20H19N5O3S2
• Molecular Weight: 441.5 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H19N5O3S2 and its molecular weight is 441.52. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties of Benzothiazoles and Pyrimidines

Benzothiazoles and Pyrimidines in Coordination Chemistry : A comprehensive review up to 2008 discussed the chemistry of compounds containing pyridine-2,6-diylbis(1H-benzimidazole) and pyridine-2,6-diylbis(1,3-benzothiazole), including their preparation, properties, and applications in forming complex compounds. These ligands exhibit significant spectroscopic, structural, magnetic properties, and biological and electrochemical activities, suggesting potential interest in unknown analogues of such compounds for further investigation (Boča, Jameson, Linert, 2011).

Biological Significance of Pyrimidine Derivatives : Pyrimidine derivatives play a crucial role in medicinal chemistry due to their varied biological and medicinal applications. These derivatives are recognized for their ability to form coordination as well as hydrogen bonds, making them suitable for use as sensing probes and highlighting their extensive biological significance (Jindal, Kaur, 2021).

Potential Applications in Synthesis and Medicinal Chemistry

Synthesis of Pyranopyrimidine Scaffolds : Research on pyranopyrimidine cores, particularly 5H-pyrano[2,3-d]pyrimidine scaffolds, has highlighted their importance in the medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. This review covers synthetic pathways and the application of hybrid catalysts for the development of such scaffolds, indicating the potential of similar compounds in the synthesis of lead molecules (Parmar, Vala, Patel, 2023).

Optoelectronic Materials from Quinazolines and Pyrimidines : A review focusing on the synthesis and application of quinazoline derivatives for electronic devices highlighted the value of incorporating quinazoline and pyrimidine fragments into π-extended conjugated systems for creating novel optoelectronic materials. This suggests the potential of the compound for applications in optoelectronics (Lipunova, Nosova, Charushin, Chupakhin, 2018).